N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-bromobenzamide;hydrochloride
• InChI: InChI=1S/C28H22BrN3OS2.ClH/c29-20-12-10-19(11-13-20)26(33)31-28-25(27-30-22-8-4-5-9-23(22)34-27)21-14-15-32(17-24(21)35-28)16-18-6-2-1-3-7-18;/h1-13H,14-17H2,(H,31,33);1H
• InChI Key: FIZUBNBWJRSFCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1C(=C(S2)NC(=O)C3=CC=C(C=C3)Br)C4=NC5=CC=CC=C5S4)CC6=CC=CC=C6.Cl
• Molecular Formula: C28H23BrClN3OS2
• Molecular Weight: 597.0 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide hydrochloride is a useful research compound. Its molecular formula is C28H23BrClN3OS2 and its molecular weight is 596.99. The purity is usually 95%.
BenchChem offers high-quality N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study highlighted the antimicrobial properties of certain compounds, including those related to the chemical structure . Specifically, derivatives of 2-aminobenzothiazoles were synthesized and evaluated for their antimicrobial potential. The synthesized compounds demonstrated significant activity against various bacterial and fungal strains. The molecules were characterized using techniques like FT-IR, NMR, and Mass spectral analysis and underwent in-silico molecular docking studies against antimicrobial targets. The compounds showed particularly good activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other resistant Gram-positive bacteria, paving the way for further exploration in antimicrobial drug development (Anuse et al., 2019).

Anticancer Potential

The structure of N-(3-(benzo[d]thiazol-2-yl)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-bromobenzamide hydrochloride is closely related to 4,5,6,7-Tetrahydrothieno-pyridine (THTP) derivatives, which have been extensively studied for their pharmacological applications. THTP derivatives exhibit a range of biological activities including antimicrobial, anti-inflammatory, antidepressant, anticancer, and more. The study involved synthesizing and characterizing various derivatives and evaluating their anticancer activity, highlighting the potential for this chemical structure in cancer treatment (Rao et al., 2018).